Cas no 1196157-06-8 (4-chloro-5H,6H,7H,8H-pyrido3,4-dpyrimidine)

• Product Name: 4-chloro-5H,6H,7H,8H-pyrido3,4-dpyrimidine
• CAS No: 1196157-06-8
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• MDL: MFCD11520385
• CID: 823014
• PubChem ID: 45789727
• Update Time: 2025-05-20

4-chloro-5H,6H,7H,8H-pyrido3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• 4-chloro-5H,6H,7H,8H-pyrido3,4-dpyrimidine

• MDL： MFCD11520385
• Inchi： 1S/C7H8ClN3/c8-7-5-1-2-9-3-6(5)10-4-11-7/h4,9H,1-3H2
• InChI Key： NJOMQJJBIYKCLG-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CNCC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on 4-chloro-5H,6H,7H,8H-pyrido3,4-dpyrimidine

Comprehensive Overview of 4-Chloro-5H,6H,7H,8H-Pyrido[3,4-d]Pyrimidine (CAS No. 1196157-06-8)

4-Chloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine (CAS No. 1196157-06-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. This chlorinated pyridopyrimidine derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its unique fused ring system and chloro-substitution at the 4-position make it a valuable scaffold for drug discovery.

In recent years, the demand for pyrido[3,4-d]pyrimidine derivatives has surged, driven by their potential applications in targeting cancer pathways and neurodegenerative diseases. Researchers frequently search for "CAS 1196157-06-8 supplier" or "4-chloro-pyridopyrimidine synthesis" to explore its commercial availability and synthetic routes. The compound’s molecular weight (209.64 g/mol) and lipophilicity (LogP ~1.8) further highlight its suitability for medicinal chemistry optimization.

One of the most discussed topics in 2024 is the role of small-molecule inhibitors in precision medicine. 4-Chloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine aligns with this trend, as its core structure is found in compounds under investigation for targeted therapy. For instance, analogs of this compound have shown promise in modulating protein kinases like PI3K and CDK, which are critical in cell proliferation and apoptosis regulation.

From a synthetic perspective, the chloro group in CAS 1196157-06-8 offers reactivity for nucleophilic substitution, enabling diversification into amino- or alkoxy-pyridopyrimidines. This flexibility is why queries such as "functionalization of 4-chloro-pyridopyrimidine" are common in academic and industrial research databases. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve the yield and purity of this intermediate.

Environmental and green chemistry considerations are also shaping the discourse around heterocyclic compounds. Researchers are exploring catalyst-free reactions and biodegradable solvents to synthesize 4-chloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine, addressing the growing demand for sustainable pharmaceutical production. These efforts resonate with the broader push for eco-friendly drug development.

In summary, 4-chloro-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine (CAS No. 1196157-06-8) is a pivotal building block in modern organic and medicinal chemistry. Its relevance to drug discovery, coupled with evolving synthetic methodologies, ensures its continued prominence in scientific literature and industrial applications. For those seeking "pyridopyrimidine derivatives" or "kinase inhibitor scaffolds," this compound represents a critical starting point for innovation.